Cas no 1803777-21-0 (2,5-Dibromo-3-fluorobenzotrifluoride)

2,5-Dibromo-3-fluorobenzotrifluoride structure
1803777-21-0 structure
Product Name:2,5-Dibromo-3-fluorobenzotrifluoride
CAS No:1803777-21-0
MF:C7H2Br2F4
MW:321.892394542694
CID:4705682
Update Time:2023-08-15

2,5-Dibromo-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-3-fluorobenzotrifluoride
    • Inchi: 1S/C7H2Br2F4/c8-3-1-4(7(11,12)13)6(9)5(10)2-3/h1-2H
    • InChI Key: RAYBZDBWYZMWKK-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1C(F)(F)F)Br)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Topological Polar Surface Area: 0
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